Hydrobromic Acid (47-48per cent in aqueous solution)

• CAS No.: 10035-10-6
• Product Name: Hydrobromic Acid (47-48per cent in aqueous solution)
• Molecular Formula: HBr; BrH
• Molecular Weight: 80.91 g/mol
• IUPAC Name: hydron;bromide
• Standard InChI: InChI=1S/BrH/h1H
• Standard InChIKey: CPELXLSAUQHCOX-UHFFFAOYSA-N
• SMILES: [H+].[Br-]
• Canonical SMILES: [H+].[Br-]
• Boiling Point: -88.2 °F at 760 mm Hg (USCG, 1999); -66.38 °C; -67 °C; -88.2°F; -88°F
• Colorform: Colorless gas; Colorless gas [Note: Shipped as a liquified compressed gas]
• Density: 2.14 at -88.6 °F (USCG, 1999); 3.307 g/L; Relative density (water = 1): 1.8; 2.14 at -88.6°F; 2.81(relative gas density)
• Melting Point: -124 °F (NIOSH, 2016); -86.80 °C; -87 °C; -124°F
• Physical Description: Hydrogen bromide, anhydrous appears as a colorless gas with a pungent irritating odor. Corrosive. Heavier than air. Prolonged exposure to fire or intense heat may result in the violent rupture and rocketing of the container. Long-term exposure to low concentrations or short-term exposure to high concentrations can result in adverse health effects from inhalation. Used to make other chemicals and as a catalyst in the manufacture of chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2 ppm Source/use/other hazard: Chemical manufacturing industry; very corrosive.; GasVapor, Liquid; Liquid; COLOURLESS COMPRESSED LIQUEFIED GAS WITH PUNGENT ODOUR.; Colorless gas with a sharp, irritating odor.; Colorless gas with a sharp, irritating odor. [Note: Shipped as a liquefied compressed gas. Often used in an aqueous solution.]
• Description: Hydrogen bromide, anhydrous appears as a colorless gas with a pungent irritating odor. Corrosive. Heavier than air. Prolonged exposure to fire or intense heat may result in the violent rupture and rocketing of the container. Long-term exposure to low concentrations or short-term exposure to high concentrations can result in adverse health effects from inhalation. Used to make other chemicals and as a catalyst in the manufacture of chemicals. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2 ppm Source/use/other hazard: Chemical manufacturing industry; very corrosive.; Bromine atom is a halogen. It has a role as a micronutrient.; Hydrobromic acid (HBr). A solution of hydrogen bromide gas in water.
• Related CAS: 11071-85-5 (hydrogen bromide (HBr2))
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 49 % (NIOSH, 2016); 221 g/100 cc water at 0 °C; 130 g/100 cc water at 100 °C; Freely soluble in water; 1 volume of water dissolves 600 volumes of HBr at 0 °C; 204.0 g/ 100 g water at 15 °C; Very soluble in water; Soluble in alcohol; soluble in organic solvents; Soluble in ethanol; Solubility in water, g/100ml at 20 °C: 193; 49%
• Synonyms: Acid, Hydrobromic; Bromide, Hydrogen; Hydrobromic Acid; Hydrogen Bromide
• Vapor Density: 2.71 (Air = 1); Relative vapor density (air = 1): 2.8; 2.81
• Vapor Pressure: 20 atm (NIOSH, 2016); 18,410 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 2445; 20 atm
• PubChem Compound: 22169024
• Last Modified: Nov 12 2021